Cas no 1514200-77-1 (6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1514200-77-1
• MF: C₁₅H₁₈BrNO₄
• MW: 356.211723804474
• CID: 5252369
• PubChem ID: 83764461
• Update Time: 2025-06-13

6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-363900
• 6-bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 1514200-77-1
• 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C15H18BrNO4/c1-15(2,3)21-14(20)17-7-6-10(13(18)19)11-8-9(16)4-5-12(11)17/h4-5,8,10H,6-7H2,1-3H3,(H,18,19)
• InChI Key： BYXIINKYYZZZSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.04192g/mol
• Monoisotopic Mass: 355.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1514200-77-1): An Overview

6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1514200-77-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a lead compound in drug discovery.

The molecular structure of 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is composed of a tetrahydroquinoline core with a bromine substituent at the 6-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. The carboxylic acid functionality at the 4-position further enhances its reactivity and utility in synthetic transformations. The presence of these functional groups allows for a wide range of chemical modifications, making it a valuable starting material for the synthesis of more complex molecules.

Recent studies have highlighted the importance of 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its potential as a scaffold for designing inhibitors of specific enzymes involved in various diseases. One notable application is in the inhibition of protein kinases, which are key targets in cancer therapy. The bromine substituent can be used to introduce additional functionalities or to enhance binding affinity to target proteins.

In addition to its role in drug discovery, 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been investigated for its biological activities. Studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-proliferative properties. These findings suggest that it may have therapeutic potential in treating conditions such as chronic inflammation and cancer. The Boc protecting group can be selectively removed under mild conditions, allowing for the synthesis of diverse analogs with varying biological activities.

The synthetic accessibility of 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has also been a subject of interest. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the bromination of a tetrahydroquinoline derivative followed by Boc protection and carboxylation. These methods are scalable and can be adapted to produce high-purity material suitable for pharmaceutical applications.

In the context of clinical research, 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has shown promise as a lead compound for further optimization. Preclinical studies have demonstrated its safety and efficacy in animal models of various diseases. These results have paved the way for more advanced clinical trials to evaluate its therapeutic potential in humans.

The future prospects for 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid are promising. Ongoing research aims to identify new derivatives with improved pharmacological properties and reduced side effects. Additionally, efforts are being made to understand the mechanism of action of this compound at the molecular level to guide rational drug design.

In conclusion, 6-Bromo-1-[(tert-butoxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1514200-77-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.